(2S,4R)-tert-Butyl 4-hydroxypyrrolidine-2-carboxylate

• Molecular Formula: C9H17NO3
• Molecular Weight: 187.24 g/mol
• IUPAC Name: tert-butyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate
• InChI: InChI=1S/C9H17NO3/c1-9(2,3)13-8(12)7-4-6(11)5-10-7/h6-7,10-11H,4-5H2,1-3H3/t6-,7+/m1/s1
• InChI Key: VSLZXCDAPVPGOX-RQJHMYQMSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)[C@@H]1C[C@H](CN1)O
• Canonical SMILES: CC(C)(C)OC(=O)C1CC(CN1)O

Description

(2S,4R)-tert-Butyl 4-hydroxypyrrolidine-2-carboxylate is a chiral pyrrolidine derivative with a tert-butyl ester group at position 2 and a hydroxyl group at position 4 in the (2S,4R) stereochemical configuration. This compound is widely employed in asymmetric catalysis, particularly in enantioselective Michael additions, where it serves as a key building block in chiral mesoporous hybrid materials. Its tert-butyl ester group provides steric protection to the carboxylate moiety, enhancing stability during catalytic cycles, while the hydroxyl group contributes to stereocontrol in reactions involving β-nitrostyrene derivatives and aldehydes . The product nitroaldehydes are versatile intermediates in organic synthesis, enabling access to pharmaceuticals and fine chemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of tert-butyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate typically involves the reaction of pyrrolidine derivatives with tert-butyl esters. One common method involves the use of tert-butyl hydroperoxide as an oxidizing agent to introduce the tert-butyl ester group. The reaction is usually carried out under metal-free conditions to ensure high yield and purity .

Industrial Production Methods

In industrial settings, the production of tert-butyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate may involve large-scale synthesis using automated reactors. The process typically includes the purification of the final product through crystallization or chromatography to achieve the desired quality and consistency .

Chemical Reactions Analysis

Types of Reactions

tert-Butyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form ketones or aldehydes.

Reduction: The compound can be reduced to form alcohols or amines.

Substitution: The tert-butyl ester group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include tert-butyl hydroperoxide and other peroxides.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles such as amines or thiols can be used to substitute the tert-butyl ester group.

Major Products Formed

The major products formed from these reactions include various derivatives of pyrrolidine, such as ketones, aldehydes, alcohols, and amines, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

tert-Butyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Employed in the study of enzyme mechanisms and as a substrate in biochemical assays.

Medicine: Investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of agrochemicals

Mechanism of Action

The mechanism of action of tert-butyl (2S,4R)-4-hydroxypyrrolidine-2-carboxylate involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor or activator of certain enzymes, depending on its structure and functional groups. It may also participate in various biochemical pathways, influencing cellular processes and metabolic activities .

Comparison with Similar Compounds

Stereochemical Variants: (2S,4S)-tert-Butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate

This analog features a (2S,4S) configuration and a hydroxymethyl substituent at position 2. The hydroxymethyl group increases hydrophilicity, which may improve solubility in polar solvents but reduce compatibility with hydrophobic matrices in hybrid catalysts .

Functional Group Modifications: tert-Butyl (2S,4R)-2-cyano-4-hydroxypyrrolidine-1-carboxylate

Replacing the carboxylate ester with a cyano group introduces strong electron-withdrawing effects, enhancing reactivity in nucleophilic additions. The cyano group may also stabilize intermediates via conjugation, making this compound suitable for reactions requiring rapid kinetics, though steric shielding by the tert-butyl group is retained .

Ester Group Variations: (2S,4R)-Ethyl 4-hydroxypyrrolidine-2-carboxylate Hydrochloride

The ethyl ester reduces steric bulk compared to tert-butyl, increasing susceptibility to hydrolysis under acidic or basic conditions. The hydrochloride salt form improves crystallinity and stability, making it preferable for pharmaceutical synthesis where salt formation is critical .

Bifunctional Derivatives: 1-(tert-Butyl) 2-Methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate

This compound features dual ester groups (tert-butyl and methyl) and an amino group at position 4. The amino group introduces basicity, enabling coordination with metals or participation in acid-base catalysis. The dual esters allow selective deprotection strategies, making it valuable in multi-step syntheses of bioactive molecules .

Aromatic Substitutions: (2S,4R)-4-(4-tert-Butylbenzyl)pyrrolidine-2-carboxylic Acid

The 4-tert-butylbenzyl group enhances lipophilicity, favoring applications in drug discovery where membrane permeability is critical. The carboxylic acid moiety replaces the ester, increasing hydrogen-bonding capacity and acidity, which may influence binding interactions in enzyme inhibitors .

Data Table: Structural and Functional Comparisons

Compound	Key Structural Features	Reactivity/Applications	References
(2S,4R)-tert-Butyl 4-hydroxypyrrolidine-2-carboxylate	tert-butyl ester, 4R hydroxyl	Asymmetric Michael addition; high stereocontrol in C–C bond formation
(2S,4S)-tert-Butyl 4-hydroxy-2-(hydroxymethyl)pyrrolidine-1-carboxylate	4S hydroxyl, hydroxymethyl	Altered chiral environment; increased hydrophilicity
tert-Butyl (2S,4R)-2-cyano-4-hydroxypyrrolidine-1-carboxylate	Cyano group at position 2	Enhanced nucleophilic reactivity; conjugation-stabilized intermediates
(2S,4R)-Ethyl 4-hydroxypyrrolidine-2-carboxylate hydrochloride	Ethyl ester, hydrochloride salt	Improved crystallinity; pharmaceutical salt formation
1-(tert-Butyl) 2-Methyl (2S,4R)-4-aminopyrrolidine-1,2-dicarboxylate	Dual esters, amino group	Bifunctional building block; selective deprotection strategies
(2S,4R)-4-(4-tert-Butylbenzyl)pyrrolidine-2-carboxylic acid	Aromatic tert-butylbenzyl, carboxylic acid	Drug discovery; enhanced lipophilicity and binding interactions

Key Research Findings

• Steric Effects : The tert-butyl group in the parent compound shields the carboxylate, enabling stable integration into hybrid catalysts. Smaller esters (e.g., ethyl) lack this protection, limiting their use in harsh reaction conditions .
• Stereochemical Impact : The 4R configuration is critical for enantioselectivity; analogs with 4S stereochemistry (e.g., ) show reduced performance in asymmetric catalysis .
• Functional Group Diversity: Substituents like cyano () or amino () groups expand utility in diverse reaction mechanisms, from nucleophilic additions to metal coordination .
• Pharmaceutical Relevance : Lipophilic derivatives (e.g., ) are prioritized in drug development, while hydrochloride salts () improve stability for API synthesis .

Biological Activity

(2S,4R)-tert-Butyl 4-hydroxypyrrolidine-2-carboxylate is a pyrrolidine derivative characterized by its unique structural features, including a tert-butyl ester group and a hydroxyl group attached to the pyrrolidine ring. Its molecular formula is C$_9$H$_{17}$NO$_3$, and it has a molecular weight of 187.24 g/mol. This compound has garnered attention for its potential biological activities, particularly in medicinal chemistry and enzyme interaction studies.

The compound's stereochemistry and functional groups contribute to its reactivity and biological activity. The presence of the tert-butyl group provides steric hindrance, which influences its interactions with biological targets. Its structure allows for specific molecular interactions that can modulate various biological activities.

Property	Value
Molecular Formula	C$_9$H$_{17}$NO$_3$
Molecular Weight	187.24 g/mol
Stereochemistry	(2S,4R)
Solubility	High
Lipophilicity	Moderate

Enzyme Interaction

(2S,4R)-tert-Butyl 4-hydroxypyrrolidine-2-carboxylate has been studied for its role as an inhibitor or activator of various enzymes, impacting biochemical pathways and cellular processes. For instance, research indicates that this compound can influence the activity of enzymes involved in metabolic pathways, thereby affecting cellular functions such as proliferation and apoptosis.

Therapeutic Potential

The compound is being explored for its therapeutic properties, particularly in the context of cancer treatment and immune modulation. Studies suggest that it may enhance the expression of immune checkpoint proteins like PD-L1 in response to cytokines such as IFN-γ, which plays a critical role in tumor immune evasion.

• Case Study : A recent study demonstrated that treatment with (2S,4R)-tert-Butyl 4-hydroxypyrrolidine-2-carboxylate significantly amplified PD-L1 expression on THP-1 cells stimulated with IFN-γ. This effect was consistent across various concentrations and was associated with improved cell viability under stress conditions induced by IFN-γ .

The mechanism by which (2S,4R)-tert-Butyl 4-hydroxypyrrolidine-2-carboxylate exerts its biological effects involves several pathways:

• Protein-Ligand Interactions : The compound's structural features allow it to engage in specific binding interactions with target proteins, influencing their activity.
• Modulation of Signaling Pathways : By acting on key signaling molecules, it can alter cellular responses to external stimuli.
• Influence on Metabolic Processes : It may affect metabolic pathways related to amino acid metabolism, potentially leading to altered cellular states conducive to therapeutic outcomes.

Research Findings

Recent studies have highlighted the compound's potential in various applications:

• Medicinal Chemistry : As a building block in organic synthesis, it aids in developing new therapeutic agents .
• Cancer Research : Its ability to modulate immune checkpoint proteins suggests a role in enhancing anti-tumor immunity .